Cas no 2343963-63-1 ((1S,3S,4R)-2-[(2-Methylpropan-2-yl)oxycarbonyl]-6-oxo-2-azabicyclo[2.2.1]heptane-3-carboxylic acid)

• Product Name: (1S,3S,4R)-2-[(2-Methylpropan-2-yl)oxycarbonyl]-6-oxo-2-azabicyclo[2.2.1]heptane-3-carboxylic acid
• CAS No: 2343963-63-1
• MF: C₁₂H₁₇NO₅
• MW: 255.267083883286
• CID: 6251643
• PubChem ID: 139022672
• Update Time: 2025-10-27

(1S,3S,4R)-2-[(2-Methylpropan-2-yl)oxycarbonyl]-6-oxo-2-azabicyclo[2.2.1]heptane-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• rac-(1R,3R,4S)-2-[(tert-butoxy)carbonyl]-6-oxo-2-azabicyclo[2.2.1]heptane-3-carboxylic acid
• (1S,3S,4R)-2-[(2-Methylpropan-2-yl)oxycarbonyl]-6-oxo-2-azabicyclo[2.2.1]heptane-3-carboxylic acid
• 2343963-63-1
• EN300-7356678

• Inchi： 1S/C12H17NO5/c1-12(2,3)18-11(17)13-7-4-6(5-8(7)14)9(13)10(15)16/h6-7,9H,4-5H2,1-3H3,(H,15,16)/t6-,7+,9+/m1/s1
• InChI Key： BKEQPVNZTMKUMX-FJXKBIBVSA-N
• SMILES： O=C1C[C@@H]2[C@@H](C(=O)O)N(C(=O)OC(C)(C)C)[C@H]1C2

Computed Properties

• Exact Mass: 255.11067264g/mol
• Monoisotopic Mass: 255.11067264g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 411
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 83.9Ų

Additional information on (1S,3S,4R)-2-[(2-Methylpropan-2-yl)oxycarbonyl]-6-oxo-2-azabicyclo[2.2.1]heptane-3-carboxylic acid

Comprehensive Analysis of (1S,3S,4R)-2-[(2-Methylpropan-2-yl)oxycarbonyl]-6-oxo-2-azabicyclo[2.2.1]heptane-3-carboxylic acid (CAS No. 2343963-63-1)

The compound (1S,3S,4R)-2-[(2-Methylpropan-2-yl)oxycarbonyl]-6-oxo-2-azabicyclo[2.2.1]heptane-3-carboxylic acid, identified by its CAS No. 2343963-63-1, is a structurally unique bicyclic molecule that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. Its intricate azabicyclo[2.2.1]heptane core, combined with a carboxylic acid functional group and a tert-butoxycarbonyl (Boc) protecting moiety, makes it a versatile intermediate for the synthesis of bioactive compounds. Researchers are particularly interested in its potential applications in drug discovery, especially in the development of enzyme inhibitors and peptidomimetics.

One of the most searched topics related to this compound is its role in the synthesis of protease inhibitors, which are critical in treating various diseases, including viral infections and cancer. The 6-oxo-2-azabicyclo[2.2.1]heptane scaffold is known for its ability to mimic peptide bonds, making it a valuable building block for designing molecules that can interfere with enzymatic processes. Additionally, the presence of the Boc-protected amine group allows for further functionalization, enabling chemists to tailor the molecule for specific therapeutic targets.

In recent years, the demand for chiral building blocks like (1S,3S,4R)-2-[(2-Methylpropan-2-yl)oxycarbonyl]-6-oxo-2-azabicyclo[2.2.1]heptane-3-carboxylic acid has surged, driven by the growing emphasis on enantioselective synthesis in drug development. The compound's stereochemistry at the 1S, 3S, and 4R positions ensures high selectivity in reactions, which is crucial for producing optically pure pharmaceuticals. This aligns with the industry's shift toward precision medicine, where even minor stereochemical differences can significantly impact a drug's efficacy and safety profile.

Another hot topic in the scientific community is the compound's potential use in green chemistry applications. Its stability under mild conditions and compatibility with eco-friendly solvents make it an attractive candidate for sustainable synthesis routes. Researchers are exploring its utility in catalysis and biocatalysis, where it could serve as a scaffold for designing environmentally benign catalysts. This is particularly relevant given the increasing regulatory pressure to reduce the environmental footprint of chemical manufacturing processes.

From a technical standpoint, the compound's CAS No. 2343963-63-1 is often queried in databases for its physicochemical properties, such as solubility, melting point, and stability. These parameters are critical for formulators and process chemists who need to optimize reaction conditions or develop scalable synthetic routes. The carboxylic acid group, for instance, offers opportunities for salt formation, which can enhance the compound's bioavailability or crystallinity—a key consideration in drug formulation.

In summary, (1S,3S,4R)-2-[(2-Methylpropan-2-yl)oxycarbonyl]-6-oxo-2-azabicyclo[2.2.1]heptane-3-carboxylic acid represents a multifaceted tool in modern organic synthesis and drug design. Its unique structure, combined with its applicability in enzyme inhibition, chiral synthesis, and green chemistry, positions it as a compound of enduring interest to both academic and industrial researchers. As the pharmaceutical landscape continues to evolve, this molecule is likely to play an increasingly prominent role in addressing some of the most pressing challenges in medicinal chemistry.